Cas no 1249233-23-5 (1,1,1-Trifluorohex-5-yn-3-amine)

• Product Name: 1,1,1-Trifluorohex-5-yn-3-amine
• CAS No: 1249233-23-5
• MF: C₆H₈F₃N
• MW: 151.129631996155
• MDL: MFCD16698512
• CID: 5042714
• PubChem ID: 62233526
• Update Time: 2025-08-05

1,1,1-Trifluorohex-5-yn-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluorohex-5-yn-3-amine
• 1,1,1-Trifluorohex-5-yn-3-amine

• MDL： MFCD16698512
• Inchi： 1S/C6H8F3N/c1-2-3-5(10)4-6(7,8)9/h1,5H,3-4,10H2
• InChI Key： AUQIMLBEYWBIOG-UHFFFAOYSA-N
• SMILES： FC(CC(CC#C)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 1.4
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides

Additional information on 1,1,1-Trifluorohex-5-yn-3-amine

Introduction to 1,1,1-Trifluorohex-5-yn-3-amine (CAS No: 1249233-23-5)

1,1,1-Trifluorohex-5-yn-3-amine, identified by its Chemical Abstracts Service (CAS) number 1249233-23-5, is a fluorinated alkyne derivative that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are well-known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of pharmaceutical agents. The structural motif of this compound, featuring a triple bond and multiple fluorine substituents, makes it a versatile intermediate in the synthesis of more complex molecules.

The fluorinated alkyne core of 1,1,1-Trifluorohex-5-yn-3-amine provides a unique set of chemical handles that can be exploited for further functionalization. The triple bond is particularly useful in constructing cyclic structures or in cross-coupling reactions, which are fundamental in modern drug discovery. Additionally, the presence of three fluorine atoms introduces steric and electronic effects that can influence the binding affinity and selectivity of the compound when used as a building block in medicinal chemistry.

In recent years, there has been a surge in research focused on the development of novel fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. 1,1,1-Trifluorohex-5-yn-3-amine is no exception and has been explored in various contexts. For instance, its utility as a precursor in the synthesis of fluorinated heterocycles has been demonstrated in several studies. Heterocyclic compounds are prevalent in pharmaceuticals due to their diverse biological activities and favorable pharmacokinetic profiles.

One notable application of 1,1,1-Trifluorohex-5-yn-3-amine is in the preparation of bioactive molecules targeting specific biological pathways. Researchers have leveraged its reactive triple bond to construct complex scaffolds that mimic natural products or known drug candidates. The incorporation of fluorine atoms into these scaffolds often enhances their interaction with biological targets, leading to improved efficacy and reduced side effects.

The synthesis of 1,1,1-Trifluorohex-5-yn-3-amine itself is an intriguing challenge that has been addressed through various methodologies. Modern synthetic approaches often involve transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions or copper-catalyzed trifluoromethylation processes. These methods allow for the efficient construction of the desired structure while maintaining high selectivity and yield.

Recent advances in computational chemistry have also played a crucial role in understanding the reactivity and potential applications of CAS No 1249233-23-5. Molecular modeling studies can predict how this compound might behave in different reaction conditions or how it might interact with biological targets. Such insights are invaluable for guiding experimental design and optimizing synthetic routes.

The pharmaceutical industry has shown particular interest in fluorinated compounds due to their potential therapeutic benefits. Fluoroalkynes, like 1,1,1-Trifluorohex-5-yn-3-amine, are particularly attractive because they can be easily incorporated into drug molecules through versatile coupling reactions. This flexibility allows medicinal chemists to explore a wide range of structural modifications without compromising the core pharmacophore.

In addition to its synthetic utility, CAS No: 1249233-23-5 has been investigated for its potential role in materials science. Fluorinated alkynes can be polymerized or used to functionalize surfaces, leading to materials with unique properties such as enhanced durability or biocompatibility. These applications highlight the broad versatility of this class of compounds.

The growing body of research on fluorinated alkyne derivatives underscores their importance as chemical tools in both academic and industrial settings. As our understanding of fluorine chemistry continues to expand, so too will the applications of compounds like 1,1,1-Trifluorohex-5-yn-3-am ine. Future studies may uncover novel synthetic strategies or reveal unexpected biological activities that further solidify its place as a key intermediate in modern chemical synthesis.

In conclusion,CAS No 1249233 - 23 - 5 represents a fascinating example of how structural modification can lead to new opportunities in drug discovery and material science. Its unique combination of reactivity and functional group compatibility makes it an indispensable tool for chemists working at the intersection of organic synthesis and medicinal chemistry.